Cas no 77158-61-3 (1-Naphthalenecarboxylicacid, 1,2,3,4-tetrahydro-6,7-dihydroxy-)

• Product Name: 1-Naphthalenecarboxylicacid, 1,2,3,4-tetrahydro-6,7-dihydroxy-
• CAS No: 77158-61-3
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 549065
• PubChem ID: 45093092
• Update Time: 2025-04-19

1-Naphthalenecarboxylicacid, 1,2,3,4-tetrahydro-6,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 1,2,3,4-tetrahydro-6,7-dihydroxy-
• 1-Naphthalenecarboxylicacid,1,2,3,4-tetrahydro-6,7-dihydroxy-(9CI)
• 6,7-dihydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• 77158-61-3

• Inchi： 1S/C11H12O4/c12-9-4-6-2-1-3-7(11(14)15)8(6)5-10(9)13/h4-5,7,12-13H,1-3H2,(H,14,15)
• InChI Key： XELHHANJPWJMBX-UHFFFAOYSA-N
• SMILES： OC(C1C2C=C(C(=CC=2CCC1)O)O)=O

Computed Properties

• Exact Mass: 208.074
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 1.6